Cas no 14758-27-1 (1-(2,4-Dinitrophenyl)-6-nitro-1H-benzotriazole)
14758-27-1 structure
Product Name:1-(2,4-Dinitrophenyl)-6-nitro-1H-benzotriazole
CAS No:14758-27-1
MF:C12H6N6O6
MW:330.212641239166
CID:2918802
Update Time:2023-08-10
1-(2,4-Dinitrophenyl)-6-nitro-1H-benzotriazole Chemical and Physical Properties
Names and Identifiers
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- 1-(2,4-Dinitrophenyl)-6-nitro-1H-benzotriazole
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- Inchi: 1S/C12H6N6O6/c19-16(20)7-1-3-9-11(5-7)15(14-13-9)10-4-2-8(17(21)22)6-12(10)18(23)24/h1-6H
- InChI Key: JSZJKZNHGKEYAH-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=CC=1N1C2C=C(C=CC=2N=N1)[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 530
- XLogP3: 2.3
- Topological Polar Surface Area: 168
1-(2,4-Dinitrophenyl)-6-nitro-1H-benzotriazole Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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